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Compound of Interest

Compound Name: New Red

Cat. No.: B1436909

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe work environment and
regulatory compliance. This document provides a comprehensive guide to the disposal
procedures for "New Red," a substance identified by CAS number 220658-76-4.[1][2][3][4] It is
also known by its chemical name: 5-(Acetylamino)-4-hydroxy-3-[2-(4-sulfophenyl)diazenyl]-2,7-
naphthalenedisulfonic acid sodium salt (1:3).[3]

Attention: Safety data sheets (SDS) for products containing "New Red" present conflicting
hazard classifications. While some sources classify "New Red Solution" as non-hazardous,
others identify mixtures containing it as potentially carcinogenic. Therefore, it is crucial to
consult the specific SDS provided by the manufacturer of your product and to handle "New
Red" with caution. If the specific hazard is unknown, it is safest to treat the substance as
hazardous waste.

I. Chemical and Physical Properties

A summary of the key chemical and physical properties of New Red is provided in the table
below.
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Property Value Source
CAS Number 220658-76-4

Molecular Formula C18H12N3011S3Na3

Molecular Weight 611.47 g/mol

Not specified (solid powder or
Appearance .
solution)

Powder: 2 years at -20°C. In
Storage DMSO: 2 weeks at 4°C, 6
months at -80°C.

Il. Safety and Handling Precautions

Before handling New Red, it is essential to be aware of the potential hazards and to take

appropriate safety measures.
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Precaution Description Source

) ) Wear protective gloves,
Personal Protective Equipment

rotective clothing, and eye or
(PPE) P g Y

face protection.

Use only in areas with
Ventilation appropriate exhaust

ventilation.

Avoid inhalation, and contact
with eyes and skin. Avoid the

Handling formation of dust and aerosols.
Wash hands thoroughly after
handling.

Remove contact lenses, locate
First Aid (Eyes) an eye-wash station, and flush
irst Aid (Eyes _ _ _
eyes immediately with large

amounts of water.

Rinse skin thoroughly with
First Aid (Skin) large amounts of water and

remove contaminated clothing.

Relocate to fresh air. If
) ) ) breathing is difficult, provide
First Aid (Inhalation) ) o
cardiopulmonary resuscitation

(CPR).

Wash out the mouth with
First Aid (Ingestion) water. Do NOT induce

vomiting.

lll. Disposal Procedures

The appropriate disposal method for New Red depends on its classification as hazardous or
non-hazardous waste, as determined by the specific product's Safety Data Sheet and local
regulations.
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Disposal of Non-Hazardous "New Red"

If the SDS for your specific "New Red" product explicitly states that it is non-hazardous, you
may follow these general guidelines, always subject to local regulations:

o Small Spills: Dilute with water and mop up, or absorb with an inert dry material (e.g., sand,
earth, vermiculite) and place in an appropriate waste disposal container.

o Bulk Disposal: Follow all federal, state, and local regulations for non-hazardous chemical
waste.

Disposal of Hazardous "New Red"

Given the conflicting information, treating New Red as hazardous waste is the most prudent
approach. Unused "Vital New Red Solution” should be disposed of as regulated hazardous
waste.

o Waste Collection: Collect waste in a designated, properly labeled hazardous waste
container.

e Labeling: Use the new red and white hazardous waste labels that comply with the EPA's
updated regulations, including GHS pictograms to indicate hazards.

o Spill Cleanup: For large spills, stop the leak if it is safe to do so. Contain the spill with non-
combustible, absorbent material and place it in a container for disposal according to local
regulations. Prevent entry into sewers and waterways.

» Disposal Method: Dispose of contents and containers in accordance with all local, regional,
national, and international regulations.

The following diagram illustrates the decision-making process for the proper disposal of New
Red.
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(sm Have New Red waste )——[ Consult product-specific

Click to download full resolution via product page

Caption: Workflow for the proper disposal of "New Red".

IV. Experimental Protocols

The provided search results did not contain specific experimental protocols involving "New
Red." Users should refer to their institution's established protocols and the manufacturer's
guidelines for their specific application.

In conclusion, due to the conflicting safety information available for "New Red," a cautious
approach is strongly recommended. Always prioritize safety by consulting the specific Safety
Data Sheet for your product and, when in doubt, treating the substance as hazardous waste.
Adherence to these guidelines will help ensure the safety of laboratory personnel and
compliance with environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. New Red|220658-76-4|COA [dcchemicals.com]

o 2. file.glpbio.com [file.glpbio.com]

o 3. pharmaffiliates.com [pharmaffiliates.com]

e 4. New Red | CAS 220658-76-4 | LGC Standards [lgcstandards.com]

 To cite this document: BenchChem. [Proper Disposal Procedures for New Red].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436909#new-red-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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